Cas no 889943-11-7 (1H-Indole-3-carboxylicacid, 2,5-dimethyl-)

1H-Indole-3-carboxylicacid, 2,5-dimethyl- structure
889943-11-7 structure
Product Name:1H-Indole-3-carboxylicacid, 2,5-dimethyl-
CAS No:889943-11-7
MF:C11H11NO2
MW:189.210542917252
CID:714324
PubChem ID:28290366
Update Time:2025-04-19

1H-Indole-3-carboxylicacid, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-carboxylicacid, 2,5-dimethyl-
    • 2,5-dimethyl-1H-indole-3-carboxylic acid
    • 2,5-Dimethyl-1H-indole-3-carboxylicacid
    • 1H-Indole-3-carboxylic acid, 2,5-dimethyl-
    • AKOS006284889
    • 889943-11-7
    • DTXSID20651230
    • SCHEMBL18932673
    • Inchi: 1S/C11H11NO2/c1-6-3-4-9-8(5-6)10(11(13)14)7(2)12-9/h3-5,12H,1-2H3,(H,13,14)
    • InChI Key: QAQTVZCNSIKQOK-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C)NC2C=CC(C)=CC=21)=O

Computed Properties

  • Exact Mass: 189.078978594g/mol
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 2.3
  • Topological Polar Surface Area: 53.1Ų
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